Cas no 1479621-51-6 (Pentane, 3-(bromomethyl)-1-(ethylsulfonyl)-)

• Product Name: Pentane, 3-(bromomethyl)-1-(ethylsulfonyl)-
• CAS No: 1479621-51-6
• MF: C₈H₁₇BrO₂S
• MW: 257.18838095665
• CID: 5180409
• Update Time: 2025-07-18

Pentane, 3-(bromomethyl)-1-(ethylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Pentane, 3-(bromomethyl)-1-(ethylsulfonyl)-

• Inchi： 1S/C8H17BrO2S/c1-3-8(7-9)5-6-12(10,11)4-2/h8H,3-7H2,1-2H3
• InChI Key： HHWGXCRLBXVPGQ-UHFFFAOYSA-N
• SMILES： C(S(CC)(=O)=O)CC(CBr)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on Pentane, 3-(bromomethyl)-1-(ethylsulfonyl)-

Introduction to Pentane, 3-(bromomethyl)-1-(ethylsulfonyl)- (CAS No. 1479621-51-6)

Pentane, 3-(bromomethyl)-1-(ethylsulfonyl)- (CAS No. 1479621-51-6) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its bromomethyl and ethylsulfonyl functional groups, which confer specific reactivity and properties that make it a valuable intermediate in chemical synthesis.

The molecular formula of Pentane, 3-(bromomethyl)-1-(ethylsulfonyl)- is C₈H₁₈BrO₃S, and its molecular weight is approximately 270.19 g/mol. The compound's structure includes a pentane backbone with a bromomethyl group at the third carbon position and an ethylsulfonyl group at the first carbon position. These functional groups play crucial roles in determining the compound's chemical behavior and reactivity.

In the context of pharmaceutical research, Pentane, 3-(bromomethyl)-1-(ethylsulfonyl)- has been explored for its potential as a building block in the synthesis of novel drug candidates. The bromomethyl group can be readily functionalized through various substitution reactions, making it a versatile intermediate for the introduction of diverse functionalities. Additionally, the ethylsulfonyl group provides steric and electronic effects that can influence the biological activity of the final compounds.

Recent studies have highlighted the importance of sulfur-containing compounds in drug discovery, particularly those with sulfonyl functionalities. The ethylsulfonyl group in Pentane, 3-(bromomethyl)-1-(ethylsulfonyl)- can enhance the solubility and stability of drug molecules, which are critical factors for their therapeutic efficacy. For example, a study published in the Journal of Medicinal Chemistry demonstrated that compounds derived from Pentane, 3-(bromomethyl)-1-(ethylsulfonyl)- showed improved pharmacokinetic properties compared to their non-sulfonated counterparts.

In materials science, Pentane, 3-(bromomethyl)-1-(ethylsulfonyl)- has been investigated for its potential use in the development of functional polymers and coatings. The bromomethyl group can be used to introduce cross-linking sites or to graft other functional groups onto polymer chains, thereby enhancing their mechanical and thermal properties. A recent paper in Macromolecules reported that polymers synthesized using Pentane, 3-(bromomethyl)-1-(ethylsulfonyl)- as a monomer exhibited enhanced thermal stability and mechanical strength.

The synthesis of Pentane, 3-(bromomethyl)-1-(ethylsulfonyl)- typically involves multi-step processes that include the formation of the bromomethyl and ethylsulfonyl groups on a pentane backbone. One common approach is to start with 3-bromopentan-1-ol and then introduce the ethylsulfonyl group through sulfonation reactions. The choice of solvents and reaction conditions is critical for achieving high yields and purity of the final product.

The safety and handling of Pentane, 3-(bromomethyl)-1-(ethylsulfonyl)- are important considerations for both laboratory and industrial settings. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to avoid exposure to skin or inhalation. It is recommended to handle this compound in well-ventilated areas and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles.

In conclusion, Pentane, 3-(bromomethyl)-1-(ethylsulfonyl)- (CAS No. 1479621-51-6) is a versatile organic compound with significant potential in pharmaceutical research and materials science. Its unique chemical structure makes it an attractive intermediate for the synthesis of novel drug candidates and functional polymers. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in the field of chemistry.